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Compound of Interest

Compound Name: De-O-methylacetovanillochromene

Cat. No.: B014857

For Researchers, Scientists, and Drug Development Professionals

Abstract

De-O-methylacetovanillochromene, with the CAS number 67667-62-3, is a polyketide-
derived natural product. This technical guide provides a comprehensive overview of its
chemical and physical properties, safety and handling information, and detailed experimental
protocols for its isolation. While direct biological activity data for this specific compound is
limited in publicly accessible literature, this document aims to serve as a foundational resource
for researchers investigating its potential applications.

Chemical and Physical Properties

De-O-methylacetovanillochromene, also known as 6-Acetyl-8-hydroxy-2,2-dimethyl-2H-
chromene or 1-(8-Hydroxy-2,2-dimethyl-2H-chromen-6-yl)ethan-1-one, is a crystalline solid. Its
fundamental properties are summarized in the table below.
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Property Value Reference
CAS Number 67667-62-3

Molecular Formula C13H1403

Molecular Weight 218.25 g/mol

Appearance White crystals [1]

Melting Point 147.3-148.9 °C [1]

Boiling Point Not determined

Soluble in methanol, ethyl
Solubility acetate, and n-hexane [1]

(qualitative)

Spectral Data

The structural elucidation of De-O-methylacetovanillochromene has been performed using
various spectroscopic techniques, including UV-Vis, Infrared (IR), and Nuclear Magnetic
Resonance (NMR) spectroscopy (*H-NMR, 13C-NMR, HSQC, and HMBC), as well as mass
spectrometry.[1][2] While the raw spectral data is not readily available in the public domain, the
use of these techniques confirms the chemical structure. Predicted *3C and *H NMR spectra
are available in some databases.

Safety and Handling

A comprehensive Safety Data Sheet (SDS) provides the following hazard information:

GHS Classification:

Acute toxicity, Oral (Category 4), H302

Skin irritation (Category 2), H315

Eye irritation (Category 2A), H319

Specific target organ toxicity - single exposure (Category 3), Respiratory system, H335
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GHS Pictograms:

laalt text

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

e P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.
e P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Experimental Protocols
Isolation of De-O-methylacetovanillochromene from
Tithonia diversifolia

The following protocol is based on the methodology described for the isolation of the
compound from the stem of Tithonia diversifolia.[1]

4.1.1. Extraction

e Air-dry and grind the stem material of Tithonia diversifolia.
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Macerate the ground material with methanol at room temperature.

Filter the extract and concentrate it under reduced pressure to obtain a crude methanol
extract.

4.1.2. Fractionation

Perform liquid-liquid fractionation of the crude methanol extract.

Sequentially partition the extract with n-hexane and then with ethyl acetate.

Concentrate the ethyl acetate fraction to yield the crude ethyl acetate extract containing De-
O-methylacetovanillochromene.

4.1.3. Purification

e Subject the crude ethyl acetate extract to Vacuum Liquid Chromatography (VLC).

o Further purify the relevant fractions using Gravity Column Chromatography (GCC).

» Monitor the fractions by Thin Layer Chromatography (TLC) to identify those containing the
target compound.

o Combine the pure fractions and crystallize to obtain white crystals of De-O-
methylacetovanillochromene.
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Isolation Workflow for De-O-methylacetovanillochromene
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Caption: Isolation workflow from Tithonia diversifolia.
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Synthesis

A detailed, peer-reviewed synthesis protocol specifically for De-O-
methylacetovanillochromene is not readily available in the current literature. However, a
synthetic route for the closely related compound, 6-acetyl-2,2-dimethyl-8-methoxychromene,
has been described. This methodology involves a multi-step process starting from creosol,
proceeding through a coumarin intermediate, followed by a Grignard reaction, and subsequent
oxidative transformations. Researchers may consider adapting this pathway for the synthesis of
De-O-methylacetovanillochromene.

Biological Activity

De-O-methylacetovanillochromene has been isolated from plant sources such as Tithonia
diversifolia and Centaurea solstitialis L.. While extracts of Tithonia diversifolia have been
reported to possess various biological activities including biofumigant, anti-viral, insecticidal,
antidiabetic, and antioxidant properties, the specific contribution of De-O-
methylacetovanillochromene to these effects has not been elucidated.[1] Further research is
required to determine the pharmacological profile of this compound.

Conclusion

De-O-methylacetovanillochromene is a natural product with well-defined chemical and
physical properties. This guide provides essential information for its handling, isolation, and
characterization. The lack of extensive biological activity data presents a clear opportunity for
future research to explore its therapeutic potential. The provided experimental framework for
isolation can serve as a starting point for obtaining the compound for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: De-O-
methylacetovanillochromene (CAS Number: 67667-62-3)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b014857#de-o-
methylacetovanillochromene-cas-number-67667-62-3-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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